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Compound of Interest |

Compound Name: 2-Ethyl-6-methoxybenzaldehyde
CAS No.: 909532-77-0
Cat. No.: B3301436

Get Quote

The foundational step in this synthetic pathway is the Claisen-Schmidt condensation. This
reaction is a robust method for forming carbon-carbon bonds, involving the base-catalyzed
reaction between an aromatic aldehyde that lacks a-hydrogens (like 2-Ethyl-6-
methoxybenzaldehyde) and a ketone containing a-hydrogens (in this case, a 2'-
hydroxyacetophenone).[4][5]

Mechanism and Rationale

The reaction is initiated by a strong base, such as sodium hydroxide (NaOH) or potassium
hydroxide (KOH), which deprotonates the a-carbon of the 2'-hydroxyacetophenone.[4][6] This
creates a highly nucleophilic enolate ion. The enolate then attacks the electrophilic carbonyl
carbon of 2-Ethyl-6-methoxybenzaldehyde. The resulting aldol addition product rapidly
undergoes dehydration (elimination of a water molecule) to form the highly conjugated and
stable chalcone structure.[4][7] The presence of the 2'-hydroxyl group on the acetophenone is
critical for the subsequent cyclization into the desired flavonoid scaffolds.

Diagram 1: Mechanism of Claisen-Schmidt Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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